Cas no 26235-70-1 (1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester)

• Product Name: 1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester
• CAS No: 26235-70-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 1426093
• Update Time: 2024-08-15

1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-propanoic acid, 1-methyl-, ethyl ester

• Inchi： 1S/C10H15NO2/c1-3-13-10(12)7-6-9-5-4-8-11(9)2/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： KMNAIAVULVTTJS-UHFFFAOYSA-N
• SMILES： N1(C)C=CC=C1CCC(OCC)=O

Computed Properties

• Exact Mass: 181.11035
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.2A^2

Experimental Properties

• Density: 1.01±0.1 g/cm3(Predicted)
• Boiling Point: 261.9±15.0 °C(Predicted)
• PSA: 31.23
• pka: -2.20±0.70(Predicted)